Cas no 78575-06-1 (1-Butanone,1-[4-(1-methylethyl)phenyl]-)

• Product Name: 1-Butanone,1-[4-(1-methylethyl)phenyl]-
• CAS No: 78575-06-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 553356
• PubChem ID: 4277619
• Update Time: 2025-04-19

1-Butanone,1-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-[4-(1-methylethyl)phenyl]-
• 4’-ISOPROPYLBUTYROPHENONE
• 4-isopropylbutyrophenone
• 1-(4-isopropylphenyl)butan-1-one
• AKOS000264793
• MFCD01095839
• 78575-06-1
• starbld0038031
• 1-(4-propan-2-ylphenyl)butan-1-one
• 4'-iso-Propylbutyrophenone
• SCHEMBL11464173
• 1-(4-Isopropyl-phenyl)-butan-1-one

• Inchi： 1S/C13H18O/c1-4-5-13(14)12-8-6-11(7-9-12)10(2)3/h6-10H,4-5H2,1-3H3
• InChI Key： WDWDBWNIZNPCQN-UHFFFAOYSA-N
• SMILES： O=C(CCC)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.69560